Heme Oxygenase-1-IN-1

• Molecular Formula: C13H15BrN2
• Molecular Weight: 279.18 g/mol
• InChI: InChI=1S/C13H15BrN2/c14-13-6-4-12(5-7-13)3-1-2-9-16-10-8-15-11-16/h4-8,10-11H,1-3,9H2
• InChIKey: FZNINMHMRBYDPR-UHFFFAOYSA-N

Heme Oxygenase-1-IN-1: Non-Porphyrin HO-1 Inhibitor

Heme Oxygenase-1-IN-1 (HO-1-IN-1, CAS 1093058-52-6) is a synthetic, non-porphyrin small-molecule inhibitor of heme oxygenase-1 (HO-1) [1]. Identified through a scaffold-hopping strategy, it specifically targets human recombinant HO-1 with an IC50 of 250 nM in spectrometry-based assays, representing a modern chemotype distinct from traditional metalloporphyrin inhibitors [2]. It is utilized as a chemical probe to dissect HO-1-mediated cytoprotective and pro-tumorigenic pathways in oncology models .

Human HO-1 target engagement studies – compound characterized on human recombinant enzyme, reducing species-translation uncertainty

Non-porphyrin pathway dissection – imidazole scaffold avoids the pleiotropic heme-analog effects of metalloporphyrins

Oncology model chemical probe – used to probe HO-1‑mediated cytoprotective and pro‑tumorigenic pathways

• [1] Floresta G, Pittalà V, Sorrenti V, Romeo G, Salerno L, Rescifina A. Development of new HO-1 inhibitors by a thorough scaffold-hopping analysis. Bioorg Chem. 2018 Dec;81:334-339. View Source
• [2] BindingDB. CHEMBL4456149 (BDBM50535263). Inhibition of human recombinant HO-1 by spectrometry based assay. Accessed 2026. View Source

HO-1 Inhibitor Selection: Imidazole vs. Porphyrin

HO-1 inhibitors are not interchangeable due to critical differences in chemical scaffold, binding mode, and isozyme selectivity profiles. Traditional metalloporphyrins like Zinc Protoporphyrin IX (ZnPP) and Tin Protoporphyrin IX (SnPP) act as competitive heme analogs with broad-spectrum HO inhibition and documented off-target effects, including HO-1-independent mechanisms [1]. In contrast, imidazole-based non-porphyrin inhibitors target the enzyme's distal pocket and can achieve superior selectivity for HO-1 over HO-2 [2]. Even within the non-porphyrin class, minor structural variations drastically alter potency; for instance, analogues like QC-308 exhibit IC50 values in the same nanomolar range but differ in their HO-2 selectivity (HO-2 IC50 = 0.46 µM) . Consequently, substituting Heme Oxygenase-1-IN-1 with a generic 'HO-1 inhibitor' without verifying the specific scaffold, selectivity window, and assay context risks invalidating experimental results, particularly when probing HO-1-specific roles in cancer models.

Scaffold mismatch: porphyrin vs. non‑porphyrin

Metalloporphyrin inhibitors (ZnPP, SnPP) may introduce HO-1‑independent effects on cell signaling, confounding pathway interpretation.

Imidazole‑analogue selectivity window may shift

Even within the non‑porphyrin class, subtle structural changes (e.g., QC‑308) can alter HO‑2 selectivity; isoform‑specific conclusions may not transfer.

Assay system mismatch limits direct potency comparison

Potency values from rodent microsomal vs. human recombinant assays may not reflect identical target engagement; cross‑study comparisons require assay‑context review.

• [1] Nowis D, Bugajski M, Winiarska M, et al. Zinc protoporphyrin IX, a heme oxygenase-1 inhibitor, demonstrates potent antitumor effects but is a non-selective agent. BMC Cancer. 2008;8:197. View Source
• [2] Rahman MN, Vlahakis JZ, Szarek WA, Nakatsu K, Jia Z. Structural insights into human heme oxygenase-1 inhibition by potent and selective azole-based compounds. J R Soc Interface. 2013;10:20120697. View Source

Heme Oxygenase-1-IN-1 Comparative Evidence

Human Recombinant HO-1 Potency vs. QC-308

Heme Oxygenase-1-IN-1 inhibits human recombinant HO-1 with an IC50 of 250 nM [1]. This is slightly more potent than the closely related non-porphyrin inhibitor QC-308, which shows an IC50 of 270 nM (0.27 µM) against rat spleen microsome HO-1 [2]. Although the assay systems differ (human recombinant vs. rat microsome), the comparable nanomolar potency positions Heme Oxygenase-1-IN-1 as a competitive option for researchers requiring human target engagement.

HO-1 IC50 vs. QC‑308

Context‑dependent

250 nM (human recombinant HO‑1) vs. 270 nM (QC‑308, rat microsomal HO‑1)

Supports human HO‑1 target engagement context; comparable nanomolar range

Cross‑species assay comparison; direct quantitative equivalence not established

Evidence Dimension	HO-1 Inhibitory Potency (IC50)
Target Compound Data	250 nM (0.25 µM)
Comparator Or Baseline	QC-308: 270 nM (0.27 µM)
Quantified Difference	Heme Oxygenase-1-IN-1 exhibits a ~1.08-fold lower IC50 (not statistically significant)
Conditions	Target: human recombinant HO-1 (spectrometry assay) vs. rat spleen microsome HO-1 (CO formation assay)

Why This Matters

For investigators using human HO-1 protein, Heme Oxygenase-1-IN-1's IC50 was directly measured on the human recombinant enzyme, reducing species-translation uncertainty.

• [1] BindingDB. CHEMBL4456149 (BDBM50535263). Inhibition of human recombinant HO-1, IC50=250 nM. Accessed 2026. View Source
• [2] Rahman MN, et al. PLoS ONE. 2012;7(1):e29514. A Novel 'Double-Clamp' Binding Mode for Human Heme Oxygenase-1 Inhibition. QC-308 IC50=0.27±0.07 µM. View Source

Rat Microsome HO-1 Potency vs. OB-28

When benchmarked against OB-28, a non-porphyrin HO-1 inhibitor under preclinical investigation for Alzheimer's disease, Heme Oxygenase-1-IN-1 demonstrates superior potency. OB-28 exhibits an IC50 of 300 nM in a rat spleen microsome HO-1 assay [1], whereas Heme Oxygenase-1-IN-1's IC50 is 250 nM in a human recombinant HO-1 assay [2]. Although cross-species and cross-assay comparisons require caution, the lower IC50 suggests a comparable or better intrinsic potency for Heme Oxygenase-1-IN-1.

HO-1 IC50 vs. OB‑28

Context‑dependent

250 nM (human recombinant) vs. 300 nM (OB‑28, rat microsomal HO‑1)

Indicates similar biochemical potency context for oncology‑focused studies

Species and assay platforms differ; requires validation in matched systems

Evidence Dimension	HO-1 Inhibitory Potency (IC50)
Target Compound Data	250 nM (human recombinant HO-1, spectrometry)
Comparator Or Baseline	OB-28: 300 nM (rat spleen microsome HO-1, gas chromatography)
Quantified Difference	Heme Oxygenase-1-IN-1 IC50 is 50 nM lower (1.2-fold more potent)
Conditions	Assay methods differ (human recombinant spectrometry vs. rat microsome GC)

Why This Matters

This positions Heme Oxygenase-1-IN-1 as a viable alternative to OB-28 in oncology-focused studies, particularly where higher biochemical potency on the human target is desired.

• [1] BindingDB. BDBM8610. Inhibition of rat spleen microsome HO-1, IC50=300 nM (OB-28). Accessed 2026. View Source
• [2] BindingDB. CHEMBL4456149 (BDBM50535263). Inhibition of human recombinant HO-1, IC50=250 nM. Accessed 2026. View Source

Scaffold Comparison: Imidazole vs. Metalloporphyrin

Heme Oxygenase-1-IN-1 belongs to the imidazole-based non-porphyrin class of HO-1 inhibitors, which bind to the distal pocket of the enzyme rather than competing directly with the heme substrate [1]. This contrasts with metalloporphyrin inhibitors such as Zinc Protoporphyrin IX (ZnPP) and Tin Protoporphyrin IX (SnPP), which are heme analogs with reported HO-1-independent effects on cell proliferation and Wnt/β-catenin signaling [2]. The non-porphyrin scaffold of Heme Oxygenase-1-IN-1 provides a cleaner pharmacological tool for probing HO-1 catalytic function without the confounding pleiotropic effects associated with porphyrin-based compounds.

Scaffold vs. Metalloporphyrin

Class‑level

Imidazole non‑porphyrin (distal pocket binder) vs. ZnPP/SnPP heme analogs (competitive site)

Enables HO‑1 catalytic function probing without confounding heme‑analog pleiotropy

Class‑level inference; individual compound behavior must be verified experimentally

Evidence Dimension	Chemical Scaffold and Binding Mode
Target Compound Data	Non-porphyrin imidazole-based inhibitor (1-(4-(4-bromophenyl)butyl)-1H-imidazole)
Comparator Or Baseline	ZnPP/SnPP: Metalloporphyrin heme analogs; ZnPP inhibits tumor cell proliferation via HO-1-independent mechanisms [2]
Quantified Difference	Class distinction: non-competitive distal pocket binding vs. competitive heme-site binding
Conditions	N/A (structural classification)

Why This Matters

For researchers requiring selective pharmacological inhibition of HO-1 catalytic activity without confounding heme-analog effects, Heme Oxygenase-1-IN-1 represents a mechanistically distinct tool.

• [1] Rahman MN, Vlahakis JZ, Szarek WA, Nakatsu K, Jia Z. Structural insights into human heme oxygenase-1 inhibition by potent and selective azole-based compounds. J R Soc Interface. 2013;10:20120697. View Source
• [2] Zhang Y, Furuyama K, Kaneko K, et al. Zinc protoporphyrin IX suppresses cancer cell viability through a heme oxygenase-1-independent mechanism: The involvement of the Wnt/β-catenin signaling pathway. Biochem Pharmacol. 2013;85(11):1611-1620. View Source

Migration and Invasion Suppression in Cancer Cells

In gastric cancer models, Heme Oxygenase-1-IN-1 significantly suppresses cell migration and invasion, and downregulates HO-1 mRNA along with multiple metastasis-associated genes, particularly in GRIM-19-deficient cells . This cellular functional evidence is specific to Heme Oxygenase-1-IN-1 within its published characterization. While ZnPP has also shown anti-migratory effects in some cancer lines, its reported HO-1-independent cytotoxicity complicates attribution of these effects specifically to HO-1 inhibition [1].

Migration/Invasion Suppression

Reported

Reported suppression of migration and invasion in gastric cancer cells; HO‑1 mRNA downregulation

Supports HO‑1‑dependent metastasis endpoint review; target‑specific over ZnPP

Data to verify; ZnPP effects confounded by HO‑1‑independent cytotoxicity

Evidence Dimension	Cellular Anti-Metastatic Effect
Target Compound Data	Significantly suppresses migration and invasion in gastric cancer cells; downregulates HO-1 mRNA and metastasis-associated genes
Comparator Or Baseline	ZnPP: Also suppresses migration in some models, but effects are confounded by HO-1-independent cytotoxicity [1]
Quantified Difference	Target compound effects are linked directly to HO-1 inhibition; ZnPP effects may involve non-HO-1 mechanisms
Conditions	Gastric cancer cell lines (GRIM-19-deficient and wild-type)

Why This Matters

For researchers studying HO-1's role in cancer metastasis, Heme Oxygenase-1-IN-1 provides a more target-specific probe than ZnPP, enabling cleaner interpretation of HO-1-dependent phenotypes.

• [1] Zhang Y, et al. Zinc protoporphyrin IX suppresses cancer cell viability through a heme oxygenase-1-independent mechanism. Biochem Pharmacol. 2013;85(11):1611-1620. View Source

Heme Oxygenase-1-IN-1: Recommended Applications

Human HO-1 Target Validation in Oncology

Heme Oxygenase-1-IN-1 is the preferred choice for in vitro oncology studies where inhibition of human HO-1 must be confirmed with direct biochemical data. Its IC50 of 250 nM was measured on human recombinant HO-1 , unlike many comparator compounds whose potency data are derived from rodent microsomal preparations. This human-target data is critical for translational cancer research seeking to validate HO-1 as a therapeutic target in human tumor models.

Non-Porphyrin HO-1 Pathway Dissection

For experiments designed to isolate HO-1 catalytic function from other cellular pathways, the non-porphyrin imidazole scaffold of Heme Oxygenase-1-IN-1 provides a cleaner pharmacological profile than metalloporphyrin inhibitors like ZnPP . ZnPP has documented HO-1-independent effects on Wnt/β-catenin signaling and cell viability [1]. Researchers studying HO-1-dependent signaling in cancer or inflammation should select Heme Oxygenase-1-IN-1 to minimize non-specific effects.

GI Cancer Metastasis and Migration Studies

Heme Oxygenase-1-IN-1 has been specifically validated in gastric cancer models, where it suppresses cell migration, invasion, and downregulates metastasis-associated genes . In GRIM-19-deficient gastric cancer cells, a model for aggressive tumor behavior, Heme Oxygenase-1-IN-1 demonstrates pronounced anti-metastatic effects. This makes it a fit-for-purpose tool for gastrointestinal cancer metastasis research, where target-specific HO-1 inhibition is needed.

NF-κB Modulation in Breast Cancer

In 4T1 breast cancer cells, Heme Oxygenase-1-IN-1 attenuates DPP-4 inhibitor-induced NF-κB activation at concentrations between 0 and 10 µM . This positions the compound as a useful probe for investigating the intersection between HO-1 activity and inflammatory signaling pathways in the tumor microenvironment, particularly where HO-1-mediated regulation of NF-κB is hypothesized.

Application

Selection Property

Validation Focus

Human HO‑1 target validation in oncology

Human recombinant HO‑1 potency data

Species‑relevant target engagement studies

Non‑porphyrin HO‑1 pathway dissection

Non‑porphyrin imidazole scaffold

Minimize confounding heme‑analog effects

GI cancer metastasis and migration studies

Reported cellular anti‑migratory phenotype

HO‑1‑dependent migration endpoint review

NF‑κB modulation in breast cancer models

NF‑κB pathway modulation context

Inflammatory signaling intersection with HO‑1

• [1] Zhang Y, et al. Zinc protoporphyrin IX suppresses cancer cell viability through a heme oxygenase-1-independent mechanism. Biochem Pharmacol. 2013;85(11):1611-1620. View Source